Cas no 101336-14-5 (Benzoic acid,2-amino-3-fluoro-5-nitro-)

• Product Name: Benzoic acid,2-amino-3-fluoro-5-nitro-
• CAS No: 101336-14-5
• MF: C₇H₅FN₂O₄
• MW: 200.124005079269
• CID: 124616
• PubChem ID: 13561195
• Update Time: 2025-04-18

Benzoic acid,2-amino-3-fluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-3-fluoro-5-nitro-
• 3-Fluoro-5-nitroanthranilicacid
• Benzoic acid, 2-amino-3-fluoro-5-nitro- (9CI)
• 2-Amino-3-fluoro-5-nitrobenzoic acid
• SCHEMBL3723504
• SY297843
• 2-Amino-3-fluoro-5-nitrobenzoicacid
• MFCD18825973
• 101336-14-5

• Inchi： 1S/C7H5FN2O4/c8-5-2-3(10(13)14)1-4(6(5)9)7(11)12/h1-2H,9H2,(H,11,12)
• InChI Key： QULHRHFQIGGDKQ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C(=O)O)=C1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 200.02335
• Monoisotopic Mass: 200.02333481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 106.46